3-Hydrazinyl-2-methylpyridine Dihydrochloride
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Description
3-Hydrazinyl-2-methylpyridine Dihydrochloride is a useful research compound. Its molecular formula is C6H11Cl2N3 and its molecular weight is 196.08. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Ethyl 2-(3-Chloro-2-pyridinyl)-5-oxo-3-pyrazolidinecarboxylate
3-Hydrazinyl-2-methylpyridine Dihydrochloride plays a role in the synthesis of various pyridine derivatives. For instance, 2,3-Dichloropyridine, synthesized from 3-aminopyridine and subsequently reacted with hydrazine, yields 3-chloro-2-hydrazinopyridine. This product is useful in the synthesis of ethyl 2-(3-chloro-2-pyridinyl)-5-oxo-3-pyrazolidinecarboxylate, a compound confirmed through IR and 1HNMR (Zhang Zhong-tao, 2011).
Reaction with Salicylaldehyde Derivatives
2-Hydrazinylpyridine-3,4-dicarbonitriles, derived from 2-chloropyridine-3,4-dicarbonitriles and hydrazine hydrate, can react with salicylaldehyde derivatives. This results in the formation of 2-{2-[2-hydroxyphenylmethylidene]hydrazinyl}pyridine-3,4-dicarbonitriles, showcasing the utility of hydrazinyl derivatives in creating compounds with potential sensitivity to zinc ions (O. V. Ershov et al., 2018).
Syntheses of Bisheterocycles
2-Hydrazino-3-aminopyridine, a related compound, engages in reactions leading to the formation of bisheterocycles. These compounds exhibit varied properties and have potential applications in various chemical processes (G. A. Mokrushina et al., 1977).
Molecular Docking and In Vitro Screening
Novel pyridine derivatives, starting from compounds like 6-(3,4-dimethylphenyl)-2-hydrazinyl-4-(thiophen-2-yl)-pyridine-3-carbonitrile, undergo molecular docking and in vitro screening. These processes are essential in assessing the compounds' potential in binding to target proteins, demonstrating their potential in medicinal chemistry (E. M. Flefel et al., 2018).
Anticancer and Antibacterial Studies
Metal complexes of pyridine derivative ligands, derived from 2-hydrazinyl-4-methyl-6-phenylpyridine-3-carbonitrile, have been synthesized and characterized for their in vitro cytotoxicity against cancer cell lines and antibacterial activities. This highlights the potential of hydrazinylpyridine derivatives in the development of new therapeutic agents (Kumar B.R. Chaitanya et al., 2022).
Properties
IUPAC Name |
(2-methylpyridin-3-yl)hydrazine;dihydrochloride |
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InChI |
InChI=1S/C6H9N3.2ClH/c1-5-6(9-7)3-2-4-8-5;;/h2-4,9H,7H2,1H3;2*1H |
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InChI Key |
UPXOKPDYIPQKNK-UHFFFAOYSA-N |
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Canonical SMILES |
CC1=C(C=CC=N1)NN.Cl.Cl |
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Molecular Formula |
C6H11Cl2N3 |
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Molecular Weight |
196.07 g/mol |
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CAS No. |
1803601-87-7 |
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Record name | 3-hydrazinyl-2-methylpyridine dihydrochloride | |
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